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Compound of Interest

Compound Name: N-Benzylideneaniline

Cat. No.: B3420153

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the hazards and
necessary safety precautions for handling N-Benzylideneaniline. Intended for professionals in
research and development, this document synthesizes critical safety data, outlines emergency
procedures, and details experimental principles for hazard assessment to ensure a safe
laboratory environment.

Hazard Identification and Classification

N-Benzylideneaniline is classified as a hazardous substance and requires careful handling to
avoid adverse health effects.[1] The primary hazards associated with this compound are
irritation to the skin, eyes, and respiratory system.[1][2][3]

GHS Classification:

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), N-Benzylideneaniline is classified as follows:

 Skin Irritation (Category 2): Causes skin irritation.[2][4]
e Serious Eye Irritation (Category 2): Causes serious eye irritation.[2][4]

o Specific Target Organ Toxicity — Single Exposure (Category 3), Respiratory System: May
cause respiratory irritation.[2][4]
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The signal word for N-Benzylideneaniline is Warning.[5][6]

Hazard Statements:

o H315: Causes skin irritation.[4][5][6]

o H319: Causes serious eye irritation.[4][5][6]

o H335: May cause respiratory irritation.[4][5][6]

While there is limited evidence suggesting a potential carcinogenic effect, there is currently

insufficient data for a conclusive assessment.[1]

Quantitative Data Summary

The following tables summarize the key quantitative data available for N-Benzylideneaniline.

Table 1: Physical and Chemical Properties

Property Value Source
Molecular Formula Ci3HuiN

Molecular Weight 181.24 g/mol [7]
Appearance Light yellow solid powder [7]
Melting Point 52 - 54 °C (125.6 - 129.2 °F) 7
Boiling Point 300 °C (572 °F) [7]
Flash Point > 110 °C (> 230 °F) (closed

cup)

Table 2: Toxicity Data
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Endpoint Value Species Route Source

No specific data
available. The
toxicological
properties have
not been fully
investigated.[8]
Acute Toxicity Animal - Oral [1]
experiments
indicate that
ingestion of less
than 150 grams

may be harmful.

[1]

Note: The absence of comprehensive acute toxicity data, such as LD50 (Lethal Dose, 50%) or
LC50 (Lethal Concentration, 50%), underscores the need for stringent adherence to safety
protocols.

Safe Handling and Storage Protocols

Adherence to proper handling and storage procedures is paramount to minimize exposure and
ensure a safe working environment.

3.1. Personal Protective Equipment (PPE)

When handling N-Benzylideneaniline, the following personal protective equipment is
mandatory:

o Eye Protection: Chemical safety goggles or a face shield (European Standard EN166).[9]

e Hand Protection: Wear appropriate protective gloves (e.g., nitrile rubber) to prevent skin
contact.[5][6]

» Skin and Body Protection: Wear protective clothing to prevent skin exposure.[9]
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o Respiratory Protection: In well-ventilated areas, respiratory protection may not be required
for small-scale laboratory use. For larger quantities, or in cases of insufficient ventilation or
dust formation, a NIOSH/MSHA or European Standard EN 136 approved respirator (e.g.,
N95 dust mask) should be used.[5][6]

3.2. Engineering Controls

» Work should be conducted in a well-ventilated area, preferably in a chemical fume hood.[2]

[9]

o Ensure that eyewash stations and safety showers are readily accessible and in close
proximity to the workstation.[9]

3.3. Handling Procedures

Avoid all personal contact, including inhalation of dust.[2]

Avoid dust formation.[9]

Do not eat, drink, or smoke when handling this substance.[2]

Wash hands thoroughly after handling.[2][9]

Open cuts, abraded, or irritated skin should not be exposed to this material.[1]
3.4. Storage Requirements

» Store in original, tightly sealed containers.[2][9]

o Store in a cool, dry, and well-ventilated area.[2][9]

o Store away from incompatible materials, such as oxidizing agents, and foodstuff containers.

[2][9]

Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.
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4.1. First Aid Measures

If Swallowed: Do NOT induce vomiting. Seek immediate medical attention.[9]

« If on Skin: Wash off immediately with plenty of soap and water for at least 15 minutes. If skin
irritation occurs, get medical advice/attention.[9]

 If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present
and easy to do. Continue rinsing for at least 15 minutes. If eye irritation persists, get medical
advice/attention.[9]

« If Inhaled: Remove victim to fresh air and keep at rest in a position comfortable for breathing.
If not breathing, give artificial respiration. Get medical attention.[9]

4.2. Firefighting Measures

N-Benzylideneaniline is a combustible solid that burns but propagates flame with difficulty.

[1]

» Suitable Extinguishing Media: Use foam, dry chemical powder, BCF (where regulations
permit), or carbon dioxide. Water spray or fog should only be used for large fires.[2]

e Hazardous Combustion Products: Combustion may produce carbon monoxide (CO), carbon
dioxide (C0O2), and nitrogen oxides (NOXx).[2][9]

» Firefighting Precautions: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[9]

4.3. Spill and Leak Procedures

e Minor Spills: Use dry clean-up procedures and avoid generating dust. Sweep or vacuum up
the material and place it in a suitable, sealed container for disposal.[2][9]

o Major Spills: Evacuate the area and alert emergency responders. Control personal contact
by wearing appropriate protective clothing. Prevent the spillage from entering drains or water
courses.[2]
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Experimental Protocols for Hazard Assessment

While specific, published experimental safety data for N-Benzylideneaniline is limited, the
following sections describe the principles of standardized methodologies that would be used to
determine its key safety parameters.

5.1. Determination of Flash Point (Solid)

The flash point of a solid substance like N-Benzylideneaniline is determined using a closed-
cup method. A standard protocol, such as ASTM D93 (Pensky-Martens Closed Cup Tester),
would be appropriate.

Methodology Principle:
o Asample of the solid is placed in the test cup of the Pensky-Martens apparatus.
e The sample is heated at a slow, constant rate.

o Asmall flame is directed into the vapor space above the sample at regular temperature
intervals.

e The flash point is the lowest temperature at which the vapors above the material ignite to
produce a flash.

5.2. Principles of Acute Toxicity Testing

Standardized toxicity tests are essential for ensuring the reproducibility and comparability of
results.[9] Guidelines for such tests are provided by organizations like the Organisation for
Economic Co-operation and Development (OECD) and the U.S. Food and Drug Administration
(FDA).

Methodology Principle (Oral LD50 Test - Up-and-Down Procedure - OECD TG 425):

This method is a common approach to determine the acute oral toxicity of a substance while
minimizing the number of animals used.

e Asingle animal is dosed at a starting level just below the best preliminary estimate of the
LD50.
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e The animal is observed for a set period (typically 48 hours) for signs of toxicity and mortality.

« If the animal survives, the next animal is dosed at a higher level. If the animal dies, the next
is dosed at a lower level.

e This sequential dosing continues, adjusting the dose up or down based on the outcome for
the previous animal.

e The LD50 is then calculated using the results of the series of tests, typically with a maximum
likelihood method.

Hazard Mitigation and Logic Flow

The following diagram illustrates the logical workflow for identifying and mitigating the hazards
associated with N-Benzylideneaniline.
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Caption: Hazard identification and mitigation workflow for N-Benzylideneaniline.

Reactivity Profile

 Stability: N-Benzylideneaniline is stable under normal conditions.[7]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[7][9]
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» Conditions to Avoid: Incompatible products, excess heat, and dust formation should be
avoided.[7][9]

e Hazardous Polymerization: Hazardous polymerization does not occur.[7][9]

e Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon
monoxide, carbon dioxide, and nitrogen oxides.[7][9]

By understanding and implementing the safety protocols outlined in this guide, researchers,
scientists, and drug development professionals can effectively manage the risks associated
with handling N-Benzylideneaniline, ensuring a safe and productive laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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